1-(1H-Indol-4-yloxy)-3-(isopropylamino)propan-2-ol hydrochloride

• CAS RN: 51246-70-9
• Molecular Formula: C14H21ClN2O2
• Molecular Weight: 284.78 g/mol
• IUPAC Name: 1-(1H-indol-4-yloxy)-3-(propan-2-ylamino)propan-2-ol;hydrochloride
• InChI: InChI=1S/C14H20N2O2.ClH/c1-10(2)16-8-11(17)9-18-14-5-3-4-13-12(14)6-7-15-13;/h3-7,10-11,15-17H,8-9H2,1-2H3;1H
• InChI Key: MAUPDHMFNIUWSK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC(COC1=CC=CC2=C1C=CN2)O.Cl

Description

1-(1H-Indol-4-yloxy)-3-(isopropylamino)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C14H21ClN2O2 and its molecular weight is 284.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A gelled pindolol HCl/permeation enhancer reservoir ointment is prepared by mixing adequate quantities of a 1/1 volume ratio of isopropyl alcohol/methyl laurate with pindolol HCl and Klucel® gelling agent (FMC) to provide a 50 mg/ml pindolol suspension containing 5% by weight Klucel® gelling agent.

Synthesis routes and methods II

Procedure details

A pindolol-enhancer gel formulation is prepared by mixing adequate quantities of pindolol HCl and Klucel HF® with a mixture consisting of 50%/39%/10%/1% (volume percent) ethanol/water/glycerine/glycerol monooleate to provide a gel with a final pindolol concentration of 65 mg/cc and Klucel level of 1.5% (wt/wt).